LPA2 antagonist 2

• Molecular Formula: C20H16N2O6
• Molecular Weight: 380.3 g/mol
• InChI: InChI=1S/C20H16N2O6/c23-17(9-11-19(25)26)21-15-5-1-13(2-6-15)14-3-7-16(8-4-14)22-18(24)10-12-20(27)28/h1-12H,(H,21,23)(H,22,24)(H,25,26)(H,27,28)/b11-9+,12-10+
• InChIKey: FTLRWRKPUWMOMS-WGDLNXRISA-N

LPA2 Antagonist 2 as a Foundational LPAR2 Tool

LPA2 antagonist 2 (H2L 5226501; CAS 36840-10-5) is a synthetic small-molecule antagonist of the lysophosphatidic acid receptor subtype 2 (LPA₂, EDG4) . It is chemically defined as (E)-4-[4-[4-[[(E)-3-carboxyprop-2-enoyl]amino]phenyl]anilino]-4-oxobut-2-enoic acid, with a molecular formula of C₂₀H₁₆N₂O₆ and a molecular weight of 380.35 g/mol . This compound belongs to the class of non-lipid LPA₂-selective inhibitors originally identified through virtual screening and calcium mobilization optimization efforts [1], and is offered as a research tool for investigating LPA₂-mediated signaling pathways in oncology and inflammation research.

1

Tool compound for LPAR2 receptor signaling research

2

Reported LPAR2/LPAR3 selectivity profile supports receptor-specific pathway studies

3

Compatible with calcium mobilization and functional pathway readout assays

• [1] Beck HP, Kohn T, Rubenstein S, et al. Discovery of potent LPA2 (EDG4) antagonists as potential anticancer agents. Bioorg Med Chem Lett. 2008;18(3):1037-1041. View Source

Substitution Risks for LPA2 Antagonist 2

The LPA receptor family comprises six distinct GPCR subtypes (LPA₁–LPA₆) with divergent and sometimes opposing roles in cellular proliferation, motility, and survival [1]. Generic substitution of LPA₂-targeting studies with pan-LPA antagonists (e.g., Ki16425) or alternative LPA₂ inhibitors is scientifically invalid due to substantial differences in subtype selectivity profiles. Ki16425, for instance, preferentially inhibits LPA₁ (Ki = 0.34 μM) and LPA₃ (Ki = 0.93 μM) with only weak activity at LPA₂ (Ki = 6.5 μM), rendering it unsuitable for LPA₂-specific interrogation [2]. Similarly, the alternative LPA₂ antagonist H2L5186303, while also LPA₂-selective, possesses distinct potency (IC₅₀ = 8.9 nM vs 28.3 nM) and a different chemical scaffold (biphenyl-core dicarboxylic acid vs phenylene-bis(oxy) derivative) that may confer different physicochemical and pharmacokinetic properties . These differences in target engagement profiles preclude simple interchangeability and mandate compound-specific selection based on the precise selectivity requirements of the experimental system.

Pan-antagonists (e.g. Ki16425) engage LPAR1/3, obscuring LPAR2-specific interpretation.

H2L5186303 exhibits a different selectivity footprint; LPAR2/LPAR3 discrimination may not transfer.

Partial LPAR1 antagonism profile may differ across assay conditions, requiring context-specific validation.

• [1] Lysophosphatidic Acid Receptor Antagonists and Cancer: The Current Trends, Clinical Implications, and Trials. PMC. 2021. View Source
• [2] Ohta H, et al. Ki16425, a subtype-selective antagonist for EDG-family lysophosphatidic acid receptors. Mol Pharmacol. 2003;64(4):994-1005. View Source

LPA2 Antagonist 2 vs. Key In-Class Comparators

LPA2 vs. LPA3 Selectivity Window

LPA2 antagonist 2 demonstrates pronounced selectivity for LPA₂ over LPA₃, with an IC₅₀ of 28.3 nM at LPA₂ compared to 13.85 μM at LPA₃, yielding a selectivity ratio exceeding 480-fold [1]. This selectivity profile stands in stark contrast to the widely used reference antagonist Ki16425, which exhibits a reversed selectivity hierarchy with only weak activity at LPA₂ (Ki = 6.5 μM) and preferential inhibition of LPA₁ (Ki = 0.34 μM) and LPA₃ (Ki = 0.93 μM) . For experiments requiring specific interrogation of LPA₂-mediated signaling without confounding LPA₁/LPA₃ engagement, LPA2 antagonist 2 provides a validated alternative to Ki16425.

LPA2/LPA3 Selectivity

Data to verify

>480-fold selective for LPAR2 over LPAR3

Reported selectivity supports LPAR2-specific pathway interpretation

Calcium mobilization assay; RH7777 cells expressing human receptors

Evidence Dimension	LPA₂ vs. LPA₃ selectivity ratio (IC₅₀-based)
Target Compound Data	IC₅₀ LPA₂ = 28.3 nM; IC₅₀ LPA₃ = 13.85 μM
Comparator Or Baseline	Ki16425: Ki LPA₁ = 0.34 μM; Ki LPA₂ = 6.5 μM; Ki LPA₃ = 0.93 μM
Quantified Difference	LPA2 antagonist 2: >480-fold LPA₂/LPA₃ selectivity; Ki16425: LPA₁/LPA₃-preferring (LPA₂ Ki is ~19-fold higher than LPA₁ Ki)
Conditions	Calcium mobilization assay (aequorin) in RH7777 cells overexpressing human LPA receptors [1]

Why This Matters

For experiments isolating LPA₂-specific biology (e.g., tumor cell survival, HGF/ERK signaling), using a compound with >480-fold LPA₂/LPA₃ selectivity prevents off-target LPA₃-mediated confounds that would arise with pan-antagonists.

• [1] MedChemExpress. LPA2 antagonist 2 (H2L 5226501) Product Datasheet. CAS 36840-10-5. View Source

LPA1 Cross-Reactivity Profile

LPA2 antagonist 2 binds LPA₂ with a Ki of 21.1 nM as determined in competitive binding assays . In comparison, H2L5186303, another LPA₂-selective antagonist with a distinct chemical scaffold, exhibits higher apparent potency in calcium mobilization assays (IC₅₀ = 8.9 nM at LPA₂) , but its Ki at LPA₂ is reported as 7.2 nM [1]. The modest difference in binding affinity (21.1 nM vs. 7.2 nM) may translate into differential target occupancy at a given concentration, making LPA2 antagonist 2 appropriate for applications requiring intermediate LPA₂ inhibition rather than near-complete receptor blockade.

LPAR1 Cross-Reactivity

Data to verify

Partial inhibition (Imax 59% at 30 µM)

Partial LPAR1 profile may limit off-target confounding

Calcium mobilization; LPA1 expressed in RH7777 cells

Evidence Dimension	LPA₂ binding affinity (Ki)
Target Compound Data	Ki = 21.1 nM
Comparator Or Baseline	H2L5186303: Ki = 7.2 nM
Quantified Difference	H2L5186303 exhibits approximately 3-fold higher binding affinity for LPA₂ (Ki 7.2 nM vs. 21.1 nM)
Conditions	Radioligand binding displacement assay using membranes from LPA₂-expressing cells ; H2L5186303 Ki derived from Sigma-Aldrich datasheet [1]

Why This Matters

For dose-response studies where graded LPA₂ inhibition is desired rather than maximal antagonism at low concentrations, LPA2 antagonist 2 offers an alternative to higher-affinity agents like H2L5186303.

• [1] Sigma-Aldrich. H2L5186303 Product Information. CAS 139262-76-3. View Source

Orthosteric Binding Affinity

At high concentrations (30 μM), LPA2 antagonist 2 exhibits partial inhibition of LPA₁ with a maximal inhibition (Imax) of 59.0% . This indicates that even at concentrations exceeding 1,000-fold the LPA₂ IC₅₀, the compound does not fully antagonize LPA₁-mediated signaling. In contrast, the alternative LPA₂ antagonist H2L5186303 shows an IC₅₀ of 27.35 μM for LPA₁ in calcium mobilization assays, corresponding to a >3,000-fold selectivity window over LPA₂ (IC₅₀ LPA₁ / IC₅₀ LPA₂ = 27,350 nM / 8.9 nM ≈ 3,073) . The partial rather than full LPA₁ antagonism of LPA2 antagonist 2 at high micromolar concentrations may be advantageous in systems where complete LPA₁ blockade is undesirable.

Binding Affinity (Ki)

Reported

Ki = 21.1 nM

Supports receptor occupancy context

Radioligand binding; human LPAR2

Evidence Dimension	LPA₁ inhibition at elevated concentration
Target Compound Data	LPA₁ Imax = 59.0% at 30 μM
Comparator Or Baseline	H2L5186303: LPA₁ IC₅₀ = 27.35 μM (full antagonist)
Quantified Difference	LPA2 antagonist 2 produces partial (59% max) vs. full LPA₁ inhibition at high micromolar concentrations; H2L5186303 exhibits ~3,000-fold LPA₂/LPA₁ selectivity
Conditions	Calcium mobilization assay (aequorin) in cells expressing human LPA₁

Why This Matters

In complex biological systems where LPA₁ signaling contributes to baseline cellular functions, partial inhibition at high doses provides a safety margin against complete ablation of LPA₁-mediated pathways.

Potency vs. H2L5186303

LPA2 antagonist 2 possesses a biphenyl-core dicarboxylic acid scaffold (C₂₀H₁₆N₂O₆, MW = 380.35) with DMSO solubility of approximately 83.33 mg/mL (219.09 mM) [1]. This scaffold differs fundamentally from H2L5186303, which features a phenylene-bis(oxy) core (C₂₆H₂₀N₂O₈, MW = 488.45) and exhibits lower DMSO solubility (up to 50 mg/mL, ~102 mM) . The lower molecular weight and higher molar solubility of LPA2 antagonist 2 in DMSO may facilitate preparation of concentrated stock solutions and reduce solvent burden in cellular assays. This chemical distinction provides a procurement-level rationale for selecting LPA2 antagonist 2 when solubility constraints or formulation requirements favor the biphenyl scaffold.

Potency vs. H2L5186303

Cross-study comparable

3.2× more potent at LPAR2; >3.5× more LPAR3-selective

Selectivity profile may guide study design

Calcium mobilization; RH7777 cells

Evidence Dimension	Physicochemical properties and scaffold class
Target Compound Data	MW = 380.35 g/mol; DMSO solubility = ~83.33 mg/mL (219 mM); biphenyl dicarboxylic acid core
Comparator Or Baseline	H2L5186303: MW = 488.45 g/mol; DMSO solubility = ~50 mg/mL (102 mM); phenylene-bis(oxy) core
Quantified Difference	LPA2 antagonist 2 has ~25% lower MW and >2-fold higher molar solubility in DMSO (219 mM vs. 102 mM)
Conditions	Solubility measured in DMSO at room temperature with sonication [1]

Why This Matters

For in vitro assays requiring high-concentration stock solutions or minimal DMSO vehicle content, the improved DMSO solubility of LPA2 antagonist 2 offers practical formulation advantages.

• [1] GlpBio. LPA2 antagonist 2 (GC38923) Chemical Properties and Solubility Datasheet. CAS 36840-10-5. View Source

Optimized Use Cases for LPA2 Antagonist 2

LPA2 Signaling in LPA3 Co-Expressing Cells

In HCT-116 colorectal cancer cells, where LPA₂ protein is overexpressed and LPA₂-mediated Erk activation drives proliferation, LPA2 antagonist 2 enables selective blockade of LPA₂ signaling without confounding LPA₁/LPA₃ engagement [1]. Given its >480-fold selectivity for LPA₂ over LPA₃ (IC₅₀ 28.3 nM vs. 13.85 μM) and only partial LPA₁ inhibition at high concentrations (Imax = 59.0% at 30 μM) [2], this compound is particularly suited for studies dissecting LPA₂-specific contributions to oncogenic signaling. This contrasts with Ki16425, whose preferential LPA₁/LPA₃ inhibition (Ki LPA₂ = 6.5 μM) would fail to isolate LPA₂-dependent effects .

LPA2 Gene Knockdown and Knockout Validation

For target validation studies where definitive attribution of a biological effect to LPA₂ (versus LPA₁ or LPA₃) is required, LPA2 antagonist 2 provides the necessary selectivity margin. The >480-fold LPA₂/LPA₃ discrimination window [1] allows researchers to confidently assign LPA₂ dependency at low nanomolar concentrations where cross-reactivity with other LPA receptor subtypes is negligible. This is critical for GPCR target deconvolution and pathway mapping studies in LPA-responsive cell systems.

SAR Benchmark for Novel LPA2 Antagonists

LPA2 antagonist 2 (biphenyl dicarboxylic acid scaffold, MW 380.35) and H2L5186303 (phenylene-bis(oxy) scaffold, MW 488.45) represent two chemically distinct LPA₂-selective antagonists with different potency, affinity, and solubility profiles [2]. LPA2 antagonist 2 (IC₅₀ = 28.3 nM, Ki = 21.1 nM, DMSO solubility ~219 mM) offers an alternative tool compound for researchers conducting structure-activity relationship (SAR) investigations, scaffold-hopping studies, or experiments where the higher affinity of H2L5186303 (IC₅₀ = 8.9 nM, Ki = 7.2 nM) is not required or where the improved solubility of LPA2 antagonist 2 facilitates particular assay formats.

Calcium Assay Calibration and HTS Reference

LPA signaling regulates cancer cell invasion and metastasis through multiple receptor subtypes. LPA2 antagonist 2 enables selective disruption of LPA₂-mediated contributions to these processes [1]. The compound's defined selectivity profile (minimal LPA₃ antagonism, partial LPA₁ inhibition at suprapharmacologic concentrations) [2] makes it suitable for dissecting the specific role of LPA₂ in tumor cell motility and invasion without the confounding effects of pan-LPA inhibition that would occur with non-selective antagonists such as Ki16425 .

Application

Selection Property

Validation Focus

LPAR2 signaling in LPA3 co-expressing cell models

LPAR2/LPAR3 selectivity profile

Pathway-specific attribution under receptor co-expression

LPAR2 genetic model orthogonal control

Defined pharmacological signature

Pharmacological rescue and phenotype comparison

SAR benchmark for novel LPAR2 antagonists

Disclosed affinity and selectivity reference

Cross-laboratory benchmarking consistency

Calcium mobilization assay calibration

Consistent LPAR2 antagonist response

Assay robustness and reproducibility monitoring

• [1] Beck HP, Kohn T, Rubenstein S, et al. Discovery of potent LPA2 (EDG4) antagonists as potential anticancer agents. Bioorg Med Chem Lett. 2008;18(3):1037-1041. View Source
• [2] MedChemExpress. LPA2 antagonist 2 (H2L 5226501) Biological Activity Datasheet. CAS 36840-10-5. View Source